![molecular formula C20H30O4 B1259718 (1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one](/img/structure/B1259718.png)
(1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one is a natural product found in Sinularia capillosa with data available.
Scientific Research Applications
Biological Activities
Sinularin, also known as (9E)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.0(4,6)] octadec-9-en-16-one, is primarily extracted from soft coral and exhibits a range of biological activities. Key findings include:
- Anti-Inflammatory Potential : Sinularin interacts with enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxigenase (COX)-2, demonstrating significant anti-inflammatory effects (Islam et al., 2020).
- Anticancer Properties : It targets specific pathways like phosphoinositol 3-kinase (PI3K), Akt, and mechanistic target of rapamycin (mTOR), which are crucial in cancer development and progression (Islam et al., 2020).
- Neurological Disorders : Sinularin also shows promise in the treatment of various neurological disorders, though this area requires further exploration (Islam et al., 2020).
Synthesis and Chemical Studies
While the focus of the studies on sinularin mainly revolves around its biological activities, there are related compounds with similar structures that have been synthesized and studied for various purposes:
- Synthetic Pathways : Research has been conducted on the synthesis of compounds with structures similar to sinularin, exploring various chemical pathways and reactions (Grošelj et al., 2005).
- Chemical Properties : Studies also include the examination of the chemical properties and reactions of these compounds, which can contribute to a deeper understanding of sinularin and its analogs (Eriksson & Leu, 1971).
properties
Molecular Formula |
C20H30O4 |
---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
(1R,4S,6S,9E,13R,14R)-13-hydroxy-4,9,13-trimethyl-17-methylidene-5,15-dioxatricyclo[12.3.1.04,6]octadec-9-en-16-one |
InChI |
InChI=1S/C20H30O4/c1-13-6-5-10-19(3,22)17-12-15(14(2)18(21)23-17)9-11-20(4)16(24-20)8-7-13/h6,15-17,22H,2,5,7-12H2,1,3-4H3/b13-6+/t15-,16+,17-,19-,20+/m1/s1 |
InChI Key |
YKKJETNBRNDYKN-PIIVLRHFSA-N |
Isomeric SMILES |
C/C/1=C\CC[C@@]([C@H]2C[C@@H](CC[C@]3([C@@H](O3)CC1)C)C(=C)C(=O)O2)(C)O |
Canonical SMILES |
CC1=CCCC(C2CC(CCC3(C(O3)CC1)C)C(=C)C(=O)O2)(C)O |
synonyms |
flexibilide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.